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Introduction
4-tert-Butoxystyrene (t-BOS), a para-substituted styrene derivative, is a versatile monomer of

significant interest in the fields of polymer chemistry and materials science.[1] Its unique

chemical structure, featuring a bulky tert-butoxy protecting group, imparts valuable properties to

its corresponding polymers, most notably poly(4-tert-butoxystyrene) (PtBOS). This polymer

serves as a crucial intermediate in the production of poly(4-hydroxystyrene) (PHS), a key

component in photoresist technologies for microelectronics fabrication.[1] The tert-butoxy group

provides thermal stability and allows for acid-catalyzed deprotection, a critical step in many

lithographic processes.[1] This guide provides a comprehensive overview of the chemical

properties, structure, and synthesis of 4-tert-Butoxystyrene.

Chemical Structure and Properties
4-tert-Butoxystyrene, with the molecular formula C₁₂H₁₆O, consists of a vinyl group attached

to a benzene ring, which is substituted with a tert-butoxy group at the para position.[1] The

presence of the bulky tert-butoxy group introduces significant steric hindrance and enhances

the thermal stability of the monomer and its resulting polymers.[1]
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Table 1: General and Structural Information for 4-tert-
Butoxystyrene

Identifier Value Reference

IUPAC Name 1-(tert-butoxy)-4-vinylbenzene [2]

Synonyms p-tert-Butoxystyrene, PTBS [3]

CAS Number 95418-58-9 [1][4]

Molecular Formula C₁₂H₁₆O [1]

Molecular Weight 176.26 g/mol [1]

SMILES
CC(C)

(C)OC1=CC=C(C=C1)C=C
[1]

InChI

1S/C12H16O/c1-5-10-6-8-

11(9-7-10)13-12(2,3)4/h5-

9H,1H2,2-4H3

[1][5]

InChI Key
GRFNSWBVXHLTCI-

UHFFFAOYSA-N
[1][5]

Table 2: Physical and Chemical Properties of 4-tert-
Butoxystyrene
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Property Value Reference

Appearance
Colorless to almost colorless

clear liquid
[2]

Density 0.936 g/mL at 25 °C [4][5][6]

Melting Point -38 °C [4][5][6]

Boiling Point
72-73 °C at 0.1 mmHg; 256.8

± 9.0 °C at 760 Torr
[5][6][7]

Flash Point 97 °C (207 °F) - closed cup [7][8]

Refractive Index n20/D 1.524 [4][5][6]

Purity ≥98.0% (GC) [2]

Storage Temperature 2-8°C, under inert gas [4][5][6]

Experimental Protocols
The most common method for the synthesis of 4-tert-Butoxystyrene is through a Grignard

reaction.[4] The following protocol is a detailed methodology based on literature descriptions.[4]

[9]

Synthesis of 4-tert-Butoxystyrene via Grignard Reaction
Materials:

4-Bromostyrene (freshly distilled, bp 46-47°C at 0.03 mmHg)[4]

Magnesium turnings[4]

Anhydrous tetrahydrofuran (THF)[4]

tert-Butyl peroxybenzoate[4]

10% Sodium hydroxide (NaOH) solution[4]

Anhydrous sodium sulfate (Na₂SO₄)[4]
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Ionol (2,6-di-tert-butyl-4-methylphenol) or other suitable inhibitor[4]

Ether[4]

3% Hydrochloric acid (HCl) solution[9]

Equipment:

Three-necked round-bottom flask

Dropping funnel

Thermometer

Reflux condenser

Paddle stirrer

Nitrogen inlet

NaCl-ice bath

Rotary evaporator

Fractional distillation apparatus

Procedure:

Grignard Reagent Formation:

To a 2000 mL three-necked round-bottom flask equipped with a dropping funnel,

thermometer, reflux condenser, paddle stirrer, and nitrogen inlet, add 19.4 g (0.80 mol) of

magnesium turnings.[4]

Add enough anhydrous THF to cover the magnesium turnings.[4]

Slowly add a solution of 143.3 g (0.78 mol) of freshly distilled 4-bromostyrene in 500 mL of

THF dropwise with stirring.[4]
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Maintain the reaction temperature between 25-35°C, using external cooling if necessary,

as the reaction is exothermic.[1]

After the addition is complete, heat the reaction mixture to 60°C for 30 minutes to ensure

the reaction goes to completion.[4]

Reaction with tert-Butyl Peroxybenzoate:

Cool the reaction mixture to 0°C using a NaCl-ice bath.[4]

Add a solution of 100.88 g (0.52 mol) of tert-butyl peroxybenzoate in 200 mL of THF via

the dropping funnel at a rate that maintains the reaction temperature between 0 and 5°C.

[4]

After the addition is complete, allow the reaction mixture to stir at 25°C for 2 hours.[4]

Work-up and Purification:

Separate the organic layer from the solid magnesium benzoate by decantation.[4]

Reduce the volume of the solution using a rotary evaporator.[4]

Alternatively, pour the reaction mixture into 1000 mL of a 3% aqueous hydrochloric acid

solution.[9] Extract the oil that forms with two 200 mL portions of ether.[9]

Wash the combined organic layers with two 75 mL portions of a 10% NaOH solution,

followed by washing with water until the aqueous washings are neutral.[4][9]

Dry the solution over anhydrous Na₂SO₄.[4]

Remove the ether using a rotary evaporator.[4]

Purify the remaining pale yellow oil by fractional distillation in the presence of a few

milligrams of an inhibitor like ionol. The product, 4-tert-Butoxystyrene, has a boiling point

of 45°C at 0.02 mmHg.[4]

Visualizations
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Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 4-tert-Butoxystyrene.

Grignard Reagent Formation

Reaction Work-up and Purification
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Drying
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Solvent Removal
(Rotary Evaporator)

Fractional Distillation
(vacuum, with inhibitor) 4-tert-Butoxystyrene

Click to download full resolution via product page

Caption: Synthesis of 4-tert-Butoxystyrene via Grignard Reaction.

Polymer Deprotection
A key reaction of poly(4-tert-butoxystyrene) is the acid-catalyzed hydrolysis to yield poly(4-

hydroxystyrene), which is fundamental to its application in photoresists.[1]
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Caption: Acid-catalyzed deprotection of Poly(4-tert-butoxystyrene).

Conclusion
4-tert-Butoxystyrene is a valuable monomer with well-defined chemical and physical

properties. Its synthesis via a Grignard reaction is a robust and scalable method. The ability of

its polymer, poly(4-tert-butoxystyrene), to undergo efficient acid-catalyzed deprotection to

poly(4-hydroxystyrene) makes it an indispensable material in the microelectronics industry. This

guide provides the foundational technical information necessary for researchers and

professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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